Cas no 2248351-01-9 (Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate)

• Product Name: Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate
• CAS No: 2248351-01-9
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5853473
• PubChem ID: 137939694
• Update Time: 2025-06-28

Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248351-01-9
• EN300-6510781
• rac-tert-butyl (2R,4S,6R)-4,6-dimethylpiperidine-2-carboxylate
• Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate

• Inchi： 1S/C12H23NO2/c1-8-6-9(2)13-10(7-8)11(14)15-12(3,4)5/h8-10,13H,6-7H2,1-5H3/t8-,9+,10+/m1/s1
• InChI Key： SROOGDDYDMNCME-UTLUCORTSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1C[C@H](C)C[C@H](C)N1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate

Introduction to Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate (CAS No. 2248351-01-9)

Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2248351-01-9, is a chiral piperidine derivative with a distinct stereochemical configuration. The presence of multiple stereocenters, specifically at the 2nd, 4th, and 6th positions of the piperidine ring, makes this molecule of particular interest for its potential applications in drug design and development.

The structural motif of Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate incorporates a tert-butyl group at the 2-position and dimethyl substituents at the 4th and 6th positions. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The tert-butyl group, in particular, enhances the lipophilicity of the compound, making it more suitable for membrane permeability and binding to hydrophobic pockets in proteins.

In recent years, there has been a growing interest in chiral piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. These compounds are often found in drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The stereochemistry of piperidine derivatives is particularly important because small changes in the spatial arrangement of atoms can significantly alter the biological activity of a molecule.

One of the most compelling aspects of Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate is its potential as a building block for more complex drug candidates. Researchers have leveraged its rigid piperidine core to develop molecules with enhanced binding affinity and selectivity. For instance, studies have shown that modifications at the 2-position can fine-tune the pharmacokinetic properties of related compounds, leading to improved bioavailability and reduced toxicity.

The synthesis of Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate presents unique challenges due to its complex stereochemical requirements. Advanced synthetic methodologies such as asymmetric hydrogenation and chiral resolution techniques are often employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern drug discovery.

Recent research has also explored the pharmacological potential of Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate as an intermediate in the development of novel therapeutics. For example, studies have indicated that derivatives of this compound exhibit promising activity against certain enzymatic targets implicated in metabolic disorders. The ability to modify specific functional groups while maintaining the core piperidine scaffold allows for a high degree of structural diversity and functional flexibility.

The role of computational chemistry in understanding the behavior of Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and have accelerated the discovery process by identifying optimal analogs with enhanced potency and reduced side effects.

Moreover，the environmental impact of synthesizing and utilizing Tert-butyl (2S,4R,6S)-4,6-dimethylpiperidine-2-carboxylate is an important consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry aimed at making drug development more environmentally responsible.

In conclusion，Tert-butyl (2S，4R，6S)-4，6-dimethylpiperidine-2-carboxylate represents a significant advancement in pharmaceutical chemistry， offering a versatile scaffold for developing innovative therapeutics。 Its unique stereochemistry， combined with its synthetic accessibility， positions it as a valuable asset in medicinal chemistry research。 As our understanding of biological systems continues to evolve， compounds like this will undoubtedly play an increasingly important role in addressing complex diseases and improving patient outcomes.